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Introduction: The 1-methyl-pyrazole scaffold is a foundational structural motif in modern

agricultural chemistry. Its derivatives are integral to the development of a wide range of active

ingredients, from fungicides to potential plant growth regulators.[1] While extensive research

exists for carboxamide and carboxylic acid derivatives, which are precursors to highly effective

fungicides, specific public-domain data on 1-Methyl-1H-pyrazole-3-sulfinic acid in agriculture

remains limited. This guide, therefore, provides a comprehensive overview of the broader class

of 1-methyl-pyrazole derivatives. We will explore their synthesis, mechanisms of action, and

toxicological profiles, supported by detailed protocols relevant to researchers in crop protection

and plant science. The principles and methodologies outlined here serve as a robust

framework for investigating both well-established and novel pyrazole-based compounds.

Section 1: Synthesis and Physicochemical
Properties of Key 1-Methyl-Pyrazole Intermediates
The synthesis of pyrazole-based agrochemicals relies on the efficient construction of key

intermediates. One of the most commercially significant is 3-(difluoromethyl)-1-methyl-1H-
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pyrazole-4-carboxylic acid, a precursor to a blockbuster class of fungicides.[2] The general

synthesis involves the reaction of a diketone equivalent with methylhydrazine to form the

pyrazole ring, followed by hydrolysis to yield the carboxylic acid.[2][3]

General Synthesis Workflow
Experimental Rationale: The following workflow illustrates a common industrial synthesis route.

The choice of reagents, such as triethyl orthoformate and methylhydrazine, is critical for

achieving high regioselectivity, ensuring the methyl group is positioned correctly on the

pyrazole ring for optimal biological activity.[2] The two-phase reaction system with a weak base

helps to improve yield and purity by minimizing side reactions.[3]
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Caption: General synthesis route for a key pyrazole fungicide intermediate.

Physicochemical Data Summary
Quantitative data on key intermediates is crucial for process optimization, formulation

development, and regulatory compliance.

Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Key
Application

3-

(Difluoromethyl)-

1-methyl-1H-

pyrazole-4-

carboxylic acid

176969-34-9 C6H6F2N2O2 176.12

Precursor to

SDHI

fungicides[2]

1-Methyl-1H-

pyrazole-3-

carboxylic acid

25016-20-0 C5H6N2O2 126.11

Intermediate for

SCD1/5

inhibitors[4][5]

1-Methyl-1H-

pyrazole-3-

sulfonyl chloride

89501-90-6 C4H5ClN2O2S 180.61

Chemical

synthesis

reagent

1-Methyl-1H-

pyrazole-3-

sulfonamide

88398-97-4 C4H7N3SO2 161.18
Synthesis

building block[6]

Section 2: Mechanism of Action in Agricultural
Applications
Fungicidal Activity: Inhibition of Succinate
Dehydrogenase (SDHI)
The most prominent agricultural application of 1-methyl-pyrazole derivatives is in fungicides.

Specifically, 1-methyl-pyrazole carboxamides are potent inhibitors of succinate dehydrogenase

(SDH), also known as Complex II, in the mitochondrial electron transport chain of fungi.[2]
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Mechanistic Insight: By binding to the SDH complex, these fungicides block the oxidation of

succinate to fumarate. This interruption halts ATP production, leading to a rapid depletion of

cellular energy and ultimately causing the death of the fungal pathogen.[7] Electron microscopy

studies have confirmed that treatment with these compounds causes severe damage to fungal

cell membranes and mitochondria.[7]
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Caption: Mechanism of SDHI fungicides on the mitochondrial respiratory chain.

Potential as Plant Growth Regulators (PGRs)
While not a confirmed application for 1-Methyl-1H-pyrazole-3-sulfinic acid itself, the broader

class of heterocyclic compounds is known to influence plant development. Many established

PGRs function by inhibiting the biosynthesis of gibberellins, a class of hormones that regulate

cell elongation.[8] It is plausible that novel pyrazole derivatives could be designed to target

specific enzymes in the gibberellin pathway, leading to more compact plant growth, increased

branching, and improved stress tolerance—all desirable traits in ornamental and crop

production.

Section 3: Experimental Protocols
Protocol 3.1: In Vitro Antifungal Susceptibility Testing
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Principle of the Method: This protocol determines the concentration of a test compound

required to inhibit the growth of a target fungal pathogen by 50% (EC₅₀). The compound is

added in a serial dilution to a growth medium, which is then inoculated with the fungus. Radial

growth is measured after an incubation period and compared to controls. This assay is

fundamental for screening new potential fungicides.

Materials:

Test Compound (e.g., a 1-methyl-pyrazole derivative)

Dimethyl sulfoxide (DMSO, for stock solution)

Potato Dextrose Agar (PDA)

Sterile Petri dishes (90 mm)

Fungal culture (e.g., Rhizoctonia solani)[7]

Sterile cork borer (5 mm)

Incubator (25-28°C)

Calipers or ruler

Procedure:

Stock Solution Preparation: Dissolve the test compound in DMSO to a concentration of 10

mg/mL.

Media Preparation: Autoclave PDA and cool to 50-55°C in a water bath.

Serial Dilution: Add the appropriate volume of the stock solution to the molten PDA to

achieve final concentrations (e.g., 100, 50, 25, 10, 5, 1, 0.5, 0.1 µg/mL). Also prepare a

DMSO-only control (negative control) and a PDA-only control.

Rationale: A serial dilution allows for the determination of a dose-response curve. The

DMSO control ensures that the solvent itself has no antifungal activity at the concentration

used.
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Pouring Plates: Swirl each flask to mix thoroughly and pour approximately 20 mL of the

amended agar into sterile Petri dishes. Allow to solidify.

Inoculation: Using a sterile cork borer, take a 5 mm mycelial plug from the edge of an

actively growing fungal culture plate. Place the plug, mycelium-side down, in the center of

each prepared plate.

Incubation: Seal the plates with paraffin film and incubate at 25-28°C in the dark until the

fungal growth in the negative control plate has nearly reached the edge of the dish.

Data Collection: Measure the diameter of the fungal colony in two perpendicular directions

for each plate. Calculate the average diameter.

Calculation: Calculate the percentage of growth inhibition using the following formula:

Inhibition (%) = [(Diameter of Control - Diameter of Treatment) / Diameter of Control] x 100

EC₅₀ Determination: Use statistical software to perform a probit analysis on the inhibition

data to calculate the EC₅₀ value.

Protocol 3.2: Soil Residue Analysis via LC-MS/MS
Principle of the Method: This protocol describes a method for the extraction and quantification

of pyrazole-based compounds from soil matrices. The method utilizes a QuEChERS (Quick,

Easy, Cheap, Effective, Rugged, and Safe) based extraction followed by analysis using Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a highly sensitive and selective

technique for detecting trace-level contaminants.[9]

Materials:

Soil sample (air-dried and sieved)

Acetonitrile (ACN)

Anhydrous Magnesium Sulfate (MgSO₄)

Sodium Chloride (NaCl)
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Primary Secondary Amine (PSA) sorbent

C18 sorbent

LC-MS/MS system with a triple-quadrupole mass spectrometer[9]

Analytical standards of the target compound

Procedure Workflow:
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1. Sample Preparation
(10g sieved soil)

2. Extraction
Add 10 mL Acetonitrile.

Vortex for 1 min.

3. Salting Out
Add MgSO₄ and NaCl.

Shake vigorously.

4. Centrifugation
(5000 rpm, 5 min)

5. Dispersive SPE (d-SPE)
Transfer supernatant to tube

with PSA, C18, MgSO₄.

Collect Supernatant

6. Clean-up
Vortex for 1 min, then

centrifuge again.

7. Final Sample Prep
Filter supernatant (0.22 µm)

into an autosampler vial.

Collect Supernatant

8. LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Workflow for QuEChERS-based extraction and analysis of soil residues.
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LC-MS/MS Conditions (Example):

Column: A reverse-phase C18 column is typically used.

Mobile Phase: Gradient elution with water and methanol/acetonitrile, often with a formic acid

additive to improve peak shape.[10]

Ionization: Electrospray Ionization (ESI) in positive or negative mode, depending on the

analyte.

Detection: Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

Rationale: MRM is a self-validating system. It monitors a specific precursor ion and its

unique product ion, significantly reducing the likelihood of false positives from matrix

interference.[9] The limit of quantification (LOQ) should be validated to be below the

maximum residue limits (MRLs) set by regulatory agencies.[9]

Section 4: Toxicological and Safety Considerations
While highly effective against target pests, the potential for off-target effects is a critical aspect

of agrochemical development. Studies on certain 1-methyl-1H-pyrazole-5-carboxamide

derivatives, developed as potential anthelmintics, revealed unexpected acute mammalian

toxicity.[11][12]

Key Findings:

Mitochondrial Respiration Inhibition: The observed toxicity was linked to a dose-dependent

inhibition of mitochondrial respiration in mammalian cells, similar to the mechanism of action

in fungi.[11][12]

In Vitro vs. In Vivo: Standard in vitro cytotoxicity assays did not predict the in vivo toxicity,

highlighting the importance of using metabolically active cells (like primary hepatocytes) or

specialized assays that measure mitochondrial function early in the development pipeline.

[12]

Safety Precautions: When handling pyrazole-based compounds, especially novel ones with

unknown toxicological profiles, strict adherence to safety protocols is mandatory.
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Handling: Use only under a chemical fume hood. Wear appropriate personal protective

equipment (PPE), including gloves, lab coat, and safety glasses.[13]

Storage: Store in a cool, dry, well-ventilated area, away from incompatible materials like

strong oxidizing agents.[13]

Disposal: Dispose of chemical waste according to institutional and local regulations.[13]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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